Cas no 68092-54-6 (pinane-3-methylammonium chloride)

• Product Name: pinane-3-methylammonium chloride
• CAS No: 68092-54-6
• MF: C₁₁H₂₂ClN
• MW: 203.75208234787
• CID: 968767
• PubChem ID: 106575
• Update Time: 2025-04-19

pinane-3-methylammonium chloride Chemical and Physical Properties

Names and Identifiers

• pinane-3-methylammonium chloride
• 1-(2,6,6-trimethylbicyclo[3.1.1]hept-3-yl)methanamine hydrochloride (1:1)
• 3-Aminomethylpinane, hydrochloride
• Bicyclo(3.1.1)heptane-3-methanamine, 2,6,6-trimethyl-, hydrochloride
• Bicyclo(3.1.1)heptane-3-methanamine, 2,6,6-trimethyl-, hydrochloride (1:1)
• SCHEMBL11094881
• (+)-3-PINANEMETHYLAMINE HYDROCHLORIDE
• EINECS 268-465-4
• (+)-3-aminomethylpinane hydrochloride
• 68092-54-6
• 1-{2,6,6-TRIMETHYLBICYCLO[3.1.1]HEPTAN-3-YL}METHANAMINE HYDROCHLORIDE
• Bicyclo[3.1.1]heptane-3-methanamine, 2,6,6-trimethyl-, hydrochloride
• WMWWUXCZAWKORS-UHFFFAOYSA-N
• 58096-22-3
• (2,6,6-trimethyl-3-bicyclo[3.1.1]heptanyl)methanamine;hydrochloride
• STR05462
• AKOS024323411
• (-)-3-PINANEMETHYLAMINE HYDROCHLORIDE
• DTXSID30887149
• Bicyclo[3.1.1]heptane-3-methanamine, 2,6,6-trimethyl-, hydrochloride (1:1)
• [1R-(1alpha,2beta,3alpha,5alpha)]-pinane-3-methylammonium chloride
• (2,6,6-Trimethylbicyclo[3.1.1]heptan-3-yl)methanamine hydrochloride
• (-)-3-Aminomethylpinane HCl

• Inchi： 1S/C11H21N.ClH/c1-7-8(6-12)4-9-5-10(7)11(9,2)3;/h7-10H,4-6,12H2,1-3H3;1H
• InChI Key： WMWWUXCZAWKORS-UHFFFAOYSA-N
• SMILES： Cl.NCC1CC2CC(C1C)C2(C)C

Computed Properties

• Exact Mass: 203.144
• Monoisotopic Mass: 203.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Boiling Point: 198.3°C at 760 mmHg
• Flash Point: 68.7°C